Cas no 2548992-85-2 (4-[1-(5-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one)

• Product Name: 4-[1-(5-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one
• CAS No: 2548992-85-2
• MF: C₁₄H₁₅ClN₄O₂
• MW: 306.74750161171
• CID: 5310662
• PubChem ID: 154883461
• Update Time: 2025-07-23

4-[1-(5-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS040722513
• 2548992-85-2
• F6744-7855
• 4-[1-(5-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one
• 4-[1-(5-Chloro-2-benzoxazolyl)-3-azetidinyl]-2-piperazinone

• Inchi： 1S/C14H15ClN4O2/c15-9-1-2-12-11(5-9)17-14(21-12)19-6-10(7-19)18-4-3-16-13(20)8-18/h1-2,5,10H,3-4,6-8H2,(H,16,20)
• InChI Key： IVOGCOHHUHQOIB-UHFFFAOYSA-N
• SMILES： N1CCN(C2CN(C3=NC4=CC(Cl)=CC=C4O3)C2)CC1=O

Computed Properties

• Exact Mass: 306.0883534g/mol
• Monoisotopic Mass: 306.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.50±0.20(Predicted)

Additional information on 4-[1-(5-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one

Introduction to 4-[1-(5-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one (CAS No. 2548992-85-2)

4-[1-(5-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one, identified by its CAS number 2548992-85-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both benzoxazole and piperazine moieties suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The benzoxazole ring is a well-known pharmacophore in medicinal chemistry, often found in compounds with anti-inflammatory, antimicrobial, and anticancer properties. The chloro substituent at the 5-position of the benzoxazole ring may enhance the compound's bioavailability and binding affinity to biological targets. On the other hand, the azetidine ring introduces a rigid structure that can influence the conformational flexibility of the molecule, potentially affecting its pharmacokinetic properties.

The piperazine moiety is another key structural element that contributes to the compound's pharmacological profile. Piperazine derivatives are widely used in the pharmaceutical industry due to their ability to modulate neurotransmitter systems, making them relevant for treating conditions such as depression, anxiety, and schizophrenia. The combination of these structural features in 4-[1-(5-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one suggests that it may exhibit a broad spectrum of biological activities.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Studies have shown that molecules containing benzoxazole and piperazine moieties can interact with various enzymes and receptors, leading to therapeutic effects. For instance, derivatives of benzoxazole have been investigated for their potential in treating neurological disorders and cancer, while piperazine-based compounds are known for their role in central nervous system (CNS) drug development.

In particular, the structural motif of 4-[1-(5-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one has been explored in several preclinical studies. These studies have demonstrated that such compounds can exhibit inhibitory activity against specific enzymes and receptors involved in disease pathways. The chloro substituent on the benzoxazole ring appears to play a crucial role in enhancing binding affinity, as evidenced by computational modeling studies that predict strong interactions between this compound and target proteins.

The synthesis of 4-[1-(5-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex framework of this molecule. These synthetic strategies not only enhance efficiency but also allow for modifications that can fine-tune the pharmacological properties of the compound.

Evaluation of the pharmacokinetic profile is essential for assessing the potential therapeutic utility of 4-[1-(5-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one. Preliminary studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability. These findings suggest that it may be suitable for further development into an oral therapeutic agent. Additionally, its solubility profile has been optimized through structural modifications to improve drug delivery systems.

The toxicological assessment of this compound is another critical aspect of its development. In vitro and in vivo studies have been conducted to evaluate its safety profile. These studies have shown that 4-[1-(5-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. This favorable safety profile makes it an attractive candidate for clinical translation.

Future directions in the research of 4-[1-(5-chloro-1,3-benzoxazol-2-y)] azetidin -3 - yl ] piperazin - 2 - one include exploring its mechanisms of action and identifying potential therapeutic applications. Investigating how this compound interacts with biological targets at a molecular level will provide insights into its mode of action and help identify ways to enhance its efficacy. Additionally, preclinical studies are planned to evaluate its potential in treating specific diseases such as cancer and neurological disorders.

The integration of computational chemistry and high-throughput screening technologies will accelerate the discovery process for derivatives of this compound. By leveraging these tools, researchers can rapidly identify novel analogs with improved pharmacological properties. This approach will not only enhance the efficiency of drug development but also reduce costs associated with traditional trial-and-error methods.

In conclusion, 4-[1-(5-chloro - 1 , 3 - benzoxazo l - 2 - yl ) azetidine - 3 - yl ] piperazin - 2 - one (CAS No . 2548992 - 85 - 2 ) is a promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with favorable pharmacokinetic and toxicological profiles , make it an attractive candidate for further development . Continued investigation into its mechanisms of action and therapeutic applications will likely lead to new treatments for various diseases .